Cas no 38338-21-5 (6-chloro-4-methyl-1,3-benzothiazol-2-amine)

• Product Name: 6-chloro-4-methyl-1,3-benzothiazol-2-amine
• CAS No: 38338-21-5
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• MDL: MFCD02664350
• CID: 298408
• PubChem ID: 2049892
• Update Time: 2025-04-19

6-chloro-4-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methylbenzo[d]thiazol-2-amine
• 2-Benzothiazolamine,6-chloro-4-methyl-
• 6-CHLORO-4-METHYL-1,3-BENZOTHIAZOL-2-AMINE
• 6-chloro-4-methyl-1,3-benzothiazol-2-amine(SALTDATA: FREE)
• 6-Chloro-4-methyl-benzothiazol-2-ylamine
• 6-Chlor-4-methyl-benzothiazol-2-ylamin
• 6-chloro-4-methylbenzothiazole-2-ylamine
• AC1M1HB7
• BBL020280
• CTK6G6369
• F1911-0023
• 6-Chloro-4-Methyl-2-benzothiazolaMine
• MFCD02664350
• EN300-219564
• BB 0244642
• A912906
• 6-Chloro-4-methylbenzothiazol-2-ylamine
• CS-0072450
• BS-37852
• SCHEMBL11632384
• 38338-21-5
• DTXSID30365972
• 2-amino-6-chloro-4-methylbenzothiazole
• 6-chloro-4-methyl-1,3-benzothiazol-2-amine, AldrichCPR
• AKOS000108074
• CIS-CYCLOBUTANE-1,2-DICARBOXYLICACID
• 2-Benzothiazolamine,6-chloro-4-methyl-(9CI)
• STK891473
• DB-383621
• 6-chloro-4-methyl-1,3-benzothiazol-2-amine

• MDL： MFCD02664350
• Inchi： 1S/C8H7ClN2S/c1-4-2-5(9)3-6-7(4)11-8(10)12-6/h2-3H,1H3,(H2,10,11)
• InChI Key： DBZBJLJYSYHKJO-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(C)=C1)N=C(N)S2

Computed Properties

• Exact Mass: 198.00201
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 360.3±34.0 °C at 760 mmHg
• Flash Point: 171.7±25.7 °C
• PSA: 38.91
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-chloro-4-methyl-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles